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Technical Support Center: SARS-CoV-2 Assays
Important Note: Our comprehensive search for a specific assay designated "PD 134922" in the

context of SARS-CoV-2 did not yield any publicly available information. This designation may

be an internal laboratory code, a new or unpublished assay, or a possible typographical error.

Therefore, this technical support center provides information on widely used and validated

assays for the detection and characterization of SARS-CoV-2 and its variants. The

troubleshooting guides and FAQs provided below are based on common principles applicable

to these established methods.

Frequently Asked Questions (FAQs)
Q1: Which assays can be used to detect SARS-CoV-2 and its new variants?

A1: Several types of assays are used for the detection of SARS-CoV-2. The most common are:

Reverse Transcription Polymerase Chain Reaction (RT-qPCR): This is the gold standard for

diagnosing active SARS-CoV-2 infections. It detects the viral RNA with high sensitivity and

specificity. Assays can be designed to target specific genes, and some can identify patterns

of mutations associated with new variants.

Antigen Tests: These rapid tests detect specific viral proteins (antigens) of SARS-CoV-2.

They are generally less sensitive than RT-qPCR but provide results quickly and are useful for
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screening. The performance of antigen tests can be affected by mutations in the target

proteins of new variants.

Serological/Antibody Tests: These tests detect antibodies produced by the body in response

to a past SARS-CoV-2 infection or vaccination. They do not diagnose active infections but

can indicate previous exposure.

Next-Generation Sequencing (NGS): This is a comprehensive method used for genomic

surveillance to identify and characterize new and emerging variants of SARS-CoV-2.

Q2: How do new SARS-CoV-2 variants affect the performance of diagnostic assays?

A2: New variants of SARS-CoV-2 can have mutations in the genomic regions targeted by

diagnostic assays.

RT-qPCR: Mutations in the primer or probe binding sites can lead to reduced sensitivity or

even false-negative results. Many commercial and laboratory-developed tests are designed

to target multiple genes to mitigate the impact of mutations in a single gene.

Antigen Tests: Mutations in the nucleocapsid protein, which is the most common target for

antigen tests, can potentially alter the test's performance. Continuous monitoring by

manufacturers and regulatory bodies is in place to ensure these tests remain effective.

Serological Tests: Variants with significant changes in the spike protein may affect the ability

of some antibody tests to detect antibodies generated in response to previous infection or

vaccination with a different variant.

Q3: What is the general workflow for a SARS-CoV-2 RT-qPCR assay?

A3: The general workflow for a SARS-CoV-2 RT-qPCR assay involves several key steps, as

illustrated in the diagram below.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Sample Collection
(e.g., Nasopharyngeal Swab)

2. RNA Extraction

3. Reverse Transcription
(RNA to cDNA)

4. qPCR Amplification

5. Data Analysis & Interpretation

RT-qPCR Run

Viral Target Amplified?

Internal Control Amplified?

Yes No

Result: SARS-CoV-2 Positive

Yes

Result: SARS-CoV-2 Negative

Yes

Result: Invalid/Inconclusive

No No
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To cite this document: BenchChem. [performance of the PD 134922 assay with new SARS-
CoV-2 variants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679097#performance-of-the-pd-134922-assay-with-
new-sars-cov-2-variants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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